Cas no 113578-24-8 (11-Progesterone acridinium estertrifluoromethanesulfonate)

• Product Name: 11-Progesterone acridinium estertrifluoromethanesulfonate
• CAS No: 113578-24-8
• MF: C₄₇H₅₁F₃N₂O₉S
• MW: 876.976063013077
• CID: 170629
• PubChem ID: 195016
• Update Time: 2025-04-19

11-Progesterone acridinium estertrifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 11-Progesterone acridinium estertrifluoromethanesulfonate
• 11-progesteryl-2-carboxymethyltyramine-4-(10-methyl)acridinium-9-carboxylate
• (11alpha)-11-(2-{[2-(4-{[(10-methylacridinium-9-yl)carbonyl]oxy}phenyl)ethyl]amino}-2-oxoethoxy)-3,20-dioxopregn-4-ene trifluoromethanesulfonate
• 11-Pamta
• 113578-24-8
• FEZBZGDUFCMDHY-KMFDWQNXSA-N
• [4-[2-[[2-[[(8S,9S,10R,11R,13S,14S,17S)-17-Acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]acetyl]amino]ethyl]phenyl] 10-methylacridin-10-ium-9-carboxylate;trifluoromethanesulfonate

• Inchi： 1S/C46H50N2O6.CHF3O3S/c1-28(49)36-19-20-37-33-18-15-30-25-31(50)21-23-45(30,2)43(33)40(26-46(36,37)3)53-27-41(51)47-24-22-29-13-16-32(17-14-29)54-44(52)42-34-9-5-7-11-38(34)48(4)39-12-8-6-10-35(39)42;2-1(3,4)8(5,6)7/h5-14,16-17,25,33,36-37,40,43H,15,18-24,26-27H2,1-4H3;(H,5,6,7)/t33-,36+,37-,40+,43+,45-,46+;/m0./s1
• InChI Key： FEZBZGDUFCMDHY-KMFDWQNXSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].O(CC(NCCC1C=CC(=CC=1)OC(C1C2C=CC=CC=2[N+](C)=C2C=CC=CC=12)=O)=O)[C@@H]1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 876.32673687g/mol
• Monoisotopic Mass: 876.32673687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 62
• Rotatable Bond Count: 10
• Complexity: 1590
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų